Cas no 113815-00-2 (5-(benzenesulfonyl)-4-oxopentanoic acid)

• Product name: 5-(benzenesulfonyl)-4-oxopentanoic acid
• CAS No: 113815-00-2
• MF: C₁₁H₁₂O₅S
• MW: 256.275
• CID: 2611679
• PubChem ID: 13925519

5-(benzenesulfonyl)-4-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(benzenesulfonyl)-4-oxopentanoic acid
• 113815-00-2
• 4-oxo-5-(phenylsulfonyl)pentanoic acid
• DTXSID60552595

• Inchi： InChI=1S/C11H12O5S/c12-9(6-7-11(13)14)8-17(15,16)10-4-2-1-3-5-10/h1-5H,6-8H2,(H,13,14)
• InChI Key： VCNSHNIIKRJABC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 256.04054465Da
• Monoisotopic Mass: 256.04054465Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 96.9Ų